Cas no 499-67-2 (2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate)

2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate is a benzoate ester derivative featuring both amino and propoxy functional groups, offering versatile reactivity for synthetic applications. Its diethylaminoethyl moiety enhances solubility in organic solvents, facilitating use in pharmaceutical and chemical synthesis. The compound’s dual functionality—amine and ester groups—makes it a valuable intermediate for designing drug candidates or fine chemicals. The propoxy group contributes to lipophilicity, potentially improving membrane permeability in bioactive molecules. This compound is particularly suited for modifications in medicinal chemistry, where tailored physicochemical properties are critical. High purity and stability under standard conditions further ensure reliable performance in research and industrial processes.

2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate structure

499-67-2 structure

Product Name:2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate

CAS No:499-67-2

MF:C₁₆H₂₆N₂O₃

MW:294.389244556427

MDL:MFCD00864455

CID:328949

PubChem ID:4935

Update Time:2025-06-06

2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-amino-4-propoxy-, 2-(diethylamino)ethyl ester
- Proparacaine Hydrochloride
- Proparacaine
- Proparacaine Hydroch
- 2-(diethylamino)ethyl 3-amino-4-propoxybenzoate
- 3-Amino-4-propoxybenzoic acid 2-(diethylamino)ethyl ester
- Ophthaine
- BENZOIC ACID, 3-AMINO-4-PROPOXY-, 2-(DIETHYLAMINO)ETHYL ESTER
- SBI-0206900.P001
- beta-(Diethylamino)ethyl 4-n-propoxybenzoate
- proxymethacaine
- Ophthetic
- 3-AMINO-4-PROPOXY-BENZOIC ACID 2-DIETHYLAMINO-ETHYL ESTER, HYDROCHLORIDE
- Proxymetacaine
- MLS006011856
- CAS-1452000
- CHEBI:8485
- EINECS 207-884-9
- Proxymetacainum
- Prestwick0_000959
- PROPARACAINE [VANDF]
- PROXYMETACAINE [INN]
- EN300-22731623
- Prestwick1_000959
- Prossimetacaina
- FT-0658833
- PROPARACAINE [MI]
- PROXYMETACAINE [WHO-DD]
- DTXSID30198146
- Proximetacaina
- HMS3604H05
- Proxymetacaine (INN)
- J-017667
- 499-67-2
- Prestwick3_000959
- B4OB0JHI1X
- 3-amino-4-propoxy-,2-(diethylamino)ethyl ester Benzoic acid
- BRN 2745891
- Proxymetacainum [INN-Latin]
- CHEMBL1196
- DB00807
- Proximetacaina [INN-Spanish]
- NCGC00016991-06
- AC-13440
- AB00444123
- Proximetacaina (INN-Spanish)
- NCGC00016991-13
- AKOS005457804
- GTPL7283
- Q600867
- BRD-K79116891-003-03-7
- Kainair
- Prestwick2_000959
- BSPBio_000958
- FT-0674059
- AB00444123_07
- S01HA04
- SCHEMBL23334
- D08448
- 2,5-Dibromopyridine-3-boronicacid
- Prossimetacaina [DCIT]
- Proxymetacaine [INN:BAN]
- SMR000857219
- Paracaine
- BDBM50225500
- SPBio_003107
- NCGC00016991-01
- .beta.-(Diethylamino)ethyl 4-n-propoxybenzoate
- MRF-0000607
- NS00001066
- Proxymetacainum (INN-Latin)
- BPBio1_001054
- NCGC00016991-02
- KCLANYCVBBTKTO-UHFFFAOYSA-N
- Proximetacainum
- Alcaine
- A24938
- DTXCID60120637
- AB00444123_08
- UNII-B4OB0JHI1X
- C07383
- NCGC00016991-03
- BCP22476
- 2-(Diethylamino)ethyl 3-amino-4-propoxy-benzoate
- BRD-K79116891-003-14-4
- STK520616
- BBL003355
- BRD-K79116891-003-15-1
- ALBB-025705
- 2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate
- MDL： MFCD00864455
- Inchi： 1S/C16H26N2O3/c1-4-10-20-15-8-7-13(12-14(15)17)16(19)21-11-9-18(5-2)6-3/h7-8,12H,4-6,9-11,17H2,1-3H3
- InChI Key： KCLANYCVBBTKTO-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(=C(C=1)N)OCCC)=O)CCN(CC)CC

Computed Properties

Exact Mass: 294.19400
Monoisotopic Mass: 294.194343
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 10
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.8
XLogP3: 2.7

Experimental Properties

Density: 1.065
Melting Point: 182-183.30C
Boiling Point: 434.4 °C at 760 mmHg
Flash Point: 216.5 °C
Refractive Index: 1.527
PSA: 64.79000
LogP: 3.13740

2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate Security Information

Storage Condition：2-8°C

2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D191345-250mg	2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate	499-67-2		250mg	$ 115.00	2022-06-05
TRC	D191345-500mg	2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate	499-67-2		500mg	$ 190.00	2022-06-05
TRC	D191345-1000mg	2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate	499-67-2		1g	$ 300.00	2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP014	3-Amino-4-propoxybenzoic acid	499-67-2		50mg	¥2122.94	2023-04-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	-50mg	3-Amino-4-propoxybenzoic acid	499-67-2		50mg	¥2144.18	2023-10-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP014		499-67-2		50MG	￥2619.43	2023-01-14
Key Organics Ltd	KS-5058-1MG	Proxymetacaine hydrochloride, Proparacaine	499-67-2	>97%	1mg	£36.00	2025-02-08
Key Organics Ltd	KS-5058-5MG	Proxymetacaine hydrochloride, Proparacaine	499-67-2	>97%	5mg	£42.00	2025-02-08
Key Organics Ltd	KS-5058-10MG	Proxymetacaine hydrochloride, Proparacaine	499-67-2	>97%	10mg	£51.00	2025-02-08
Enamine	EN300-22731623-0.05g		499-67-2	95%	0.05g	$636.0	2024-06-20